7-methyl-3-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one

• IUPAC Name: 7-methyl-3-[4-(oxolane-2-carbonyl)piperazine-1-carbonyl]-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• InChI: InChI=1S/C18H24N4O4S/c1-12-9-19-18-22(15(12)23)10-13(11-27-18)16(24)20-4-6-21(7-5-20)17(25)14-3-2-8-26-14/h9,13-14H,2-8,10-11H2,1H3
• InChI Key: UXDPXTBHMPBGCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N(C1=O)CC(CS2)C(=O)N3CCN(CC3)C(=O)C4CCCO4
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol
• CAS No.: 1396860-80-2

Description

7-methyl-3-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one is a complex synthetic heterocyclic compound offered for research and development purposes. Its molecular structure incorporates a fused dihydropyrimidothiazinone core linked to a tetrahydrofuran-carbonyl piperazine moiety, a feature often associated with potential biological activity. Heterocycles containing nitrogen and oxygen, like the components of this molecule, are of significant importance in medicinal chemistry and are prevalent in numerous USFDA-approved drugs . Main Applications and Research Value: This compound is primarily valued in pharmaceutical research as a key intermediate or a novel scaffold for the synthesis of potential therapeutic agents. Its complex structure makes it a candidate for use in target identification, hit-to-lead optimization campaigns, and structure-activity relationship (SAR) studies. Researchers may explore its utility in developing inhibitors for specific enzymes, such as those involved in neurological disorders, drawing inspiration from structurally related hexahydropyrano[3,4-d][1,3]thiazin-2-amine compounds known to exhibit beta-secretase (BACE) inhibitory activity . Hypothetical Mechanism of Action: A proposed mechanism of action, based on its structural analogy to patented compounds, suggests potential as an enzyme inhibitor. The molecule may interact with the active site of a target protease or kinase through hydrogen bonding and hydrophobic interactions facilitated by its carbonyl groups, heterocyclic nitrogen atoms, and the tetrahydrofuran ring. This can potentially block the substrate binding and inhibit enzymatic activity, though specific target profiling and binding studies are required for confirmation . This product is intended for laboratory research use only and is not for diagnostic or therapeutic procedures.

Biological Activity

The compound 7-methyl-3-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one is a heterocyclic compound that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{22}N_4O_3S$, with a molecular weight of approximately 318.42 g/mol. The compound features a pyrimidine core fused with a thiazine ring, which is characteristic of many bioactive compounds.

Biological Activity Overview

Research indicates that this compound may exhibit various biological activities, including:

• Antimicrobial Effects : Preliminary studies suggest that derivatives of piperazine, such as this compound, show promising antimicrobial properties against various bacterial strains.
• Anticancer Potential : The structural motifs present in the compound are associated with anticancer activity. Compounds containing thiazine and pyrimidine rings have been noted for their ability to inhibit tumor growth by interfering with cellular signaling pathways.
• Neurological Effects : Given the presence of piperazine moieties, the compound may interact with neurotransmitter systems, potentially offering therapeutic effects in conditions like depression and anxiety.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways related to cancer cell proliferation.
• Receptor Modulation : The piperazine structure suggests potential interactions with neurotransmitter receptors, which could lead to anxiolytic or antidepressant effects.
• Antioxidant Activity : Compounds with similar structures often exhibit antioxidant properties, contributing to their protective effects against oxidative stress in cells.

Case Studies and Research Findings

Several studies have explored the biological activities of similar compounds:

• Antimicrobial Studies : A study evaluating the antimicrobial efficacy of piperazine derivatives found that certain modifications significantly enhanced activity against Gram-positive and Gram-negative bacteria .
• Anticancer Activity : Research on thiazine derivatives indicated that these compounds could inhibit cancer cell lines through apoptosis induction and cell cycle arrest .
• Neuropharmacological Effects : Investigations into piperazine-based compounds have shown their potential in modulating serotonin and dopamine pathways, which are crucial for mood regulation .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	Mechanism of Action	Reference
7-Methyl-3-(4-(tetrahydrofuran-2-carbonyl)piperazine)	Antimicrobial	Inhibition of bacterial cell wall synthesis
Thiazine Derivative	Anticancer	Induction of apoptosis
Piperazine Analog	Neuroprotective	Modulation of neurotransmitter receptors

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the compound’s properties, a comparison with structurally or functionally related molecules is presented below.

Table 1: Structural and Functional Comparison of Analogous Compounds

Compound Name/Structure	Key Substituents/Features	Biological Activity/Properties	Reference
Target Compound	7-methyl, 3-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)	No direct activity data reported; structural similarity suggests potential kinase modulation.	–
7-Ethyl-8-methyl-3-(4-(pyridin-2-yl)piperazine-1-carbonyl)-pyrimidothiazinone	7-ethyl-8-methyl, 3-(4-pyridinyl-piperazine)	Activity unspecified; pyridinyl group may enhance solubility or target affinity.
[4-(4-Fluorobenzyl)piperazin-1-yl]methanone derivatives (e.g., compounds 7–19 )	4-fluorobenzyl-piperazine fragment	Tyrosine kinase inhibitors; fluorinated groups improve metabolic stability.
3-Methyl-1,4-diphenyl-7-thioxo-tetrahydropyrazolopyrimidinone (compound 6 )	Thioxo group, tetracyclic pyrazolopyrimidine core	Antibacterial and antifungal activities demonstrated.
Diethyl 3-benzyl-8-cyano-7-(4-nitrophenyl)-tetrahydroimidazopyridine-dicarboxylate (compound 2d )	Nitrophenyl, cyano, and ester groups	No activity reported; characterized by NMR, IR, and HRMS.

Key Observations:

Core Scaffold Differences: The target compound’s pyrimidothiazinone core contrasts with the pyrazolopyrimidine system in and the imidazopyridine in . These cores influence rigidity, electronic properties, and binding modes. The dihydropyrimidothiazinone framework (shared with ) may confer enhanced metabolic stability compared to fully aromatic systems.

Substituent Effects :

• The tetrahydrofuran-2-carbonyl group in the target compound could improve solubility relative to the pyridin-2-yl group in or the 4-fluorobenzyl moiety in .
• Piperazine derivatives in and highlight the role of this fragment in kinase inhibition, suggesting the target compound might interact with similar enzymatic pockets.

Biological Activity Gaps :

• While reports antimicrobial activity for a thioxo-pyrazolopyrimidine, the target compound’s biological profile remains uncharacterized. Its piperazine-tetrahydrofuran unit may align with kinase-targeting motifs, but experimental validation is needed.

Synthetic Challenges :

• The absence of synthetic details for the target compound contrasts with , where piperazine acylation is well-documented. The tetrahydrofuran carbonyl group may require specialized coupling reagents or protection strategies.